5-Azido-3-iodo-1H-indazole

• IUPAC Name: 5-azido-3-iodo-2H-indazole
• InChI: InChI=1S/C7H4IN5/c8-7-5-3-4(10-13-9)1-2-6(5)11-12-7/h1-3H,(H,11,12)
• InChI Key: HDDIZZPPRZXNGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNC(=C2C=C1N=[N+]=[N-])I
• Molecular Formula: C7H4IN5
• DSSTOX Substance ID: DTXSID00743703
• Molecular Weight: 285.04 g/mol
• CAS RN: 876365-97-8

Description

5-Azido-3-iodo-1H-indazole is a compound that belongs to the class of indazoles. Indazoles are nitrogen-containing heterocyclic compounds bearing a bicyclic ring structure made up of a pyrazole ring and a benzene ring. They are important building blocks for many bioactive natural products and commercially available drugs.

Synthesis Analysis

Indazoles can be synthesized through various methods. One common method involves the cyclization of ortho-substituted benzylidenehydrazine using ortho-substituted benzaldehyde as the starting material. Another approach involves the use of transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

Indazole usually contains two tautomeric forms: 1H-indazole and 2H-indazole. The 1H-indazole form is more thermodynamically stable than the 2H-indazole form, making it the predominant tautomer.

Chemical Reactions Analysis

The reactions of indazoles can be influenced by the presence of substituents on the indazole ring. For instance, a hydrogen bond can form between the terminal H atom and the ortho-group in 2-nitrobenzylidenehydrazine, 2-fluorobenzylidenehydrazine, and 2-hydroxylbenzylidenehydrazine.

Scientific Research Applications

Radiolabeling and Molecular Probes

5-Azido-3-iodo-1H-indazole has been utilized in the development of radiochemical reactions for assembling radiolabeled molecular probes. Yan et al. (2013) described a one-pot, three-component, copper(II)-mediated reaction to yield 5-[(125)I]iodo-1,2,3-triazoles, showing its potential in creating diverse molecular probes with applications in nuclear imaging and biological evaluation (Yan et al., 2013).

Multicomponent Aqueous Synthesis

Li et al. (2017) developed a copper-catalyzed aqueous multicomponent synthetic method for the preparation of 5-iodo-1,2,3-triazoles, using 5-Azido-3-iodo-1H-indazole derivatives. This method is particularly effective for substrates including biologically relevant compounds, indicating its suitability for direct modification of bioactive molecules in water (Li et al., 2017).

Synthesis of Triazoles

Balova et al. (2020) highlighted the use of 5-iodo-1H-1,2,3-triazoles, derivable from 5-Azido-3-iodo-1H-indazole, as versatile building blocks in synthesis. These compounds are key in creating a range of triazoles with applications in radiolabeling and other chemical transformations (Balova et al., 2020).

High-Density Energetic Materials

Thottempudi and Shreeve (2011) explored salts of triazoles related to 5-Azido-3-iodo-1H-indazole, forming a new class of highly dense energetic materials. These compounds demonstrate significant potential as explosive compounds with properties sometimes surpassing those of traditional explosives (Thottempudi & Shreeve, 2011).

Biochemical Evaluation

Robertson et al. (1990) synthesized a tritium-labeled derivative of a 1H-indazole compound, closely related to 5-Azido-3-iodo-1H-indazole, for biochemical studies on 5HT3 receptors. This highlights the application of such compounds in receptor studies and pharmacological research (Robertson et al., 1990).

Future Directions

Indazole-containing derivatives have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities. Future research may focus on developing new synthetic methods for indazole derivatives and exploring their potential applications in medicine.

Mechanism of Action

Target of Action

5-Azido-3-iodo-1H-indazole is a compound that has been synthesized for research purposes Indazole-containing compounds, which include 5-azido-3-iodo-1h-indazole, have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .

Mode of Action

Indazole derivatives are known to interact with their targets in a variety of ways, depending on the specific derivative and target . For instance, some indazole derivatives inhibit cell growth, which could be relevant in the context of anticancer applications .

Biochemical Pathways

For example, some indazole derivatives have been found to inhibit phosphoinositide 3-kinase δ, which plays a crucial role in the immune response .

Pharmacokinetics

The chemical formula of 5-Azido-3-iodo-1H-indazole is C7H4IN5, and its molecular weight is 285.04 g/mol .

Result of Action

Indazole derivatives, including 5-azido-3-iodo-1h-indazole, have been found to have a variety of effects at the molecular and cellular level, such as inhibiting cell growth .